8-Nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepine

• IUPAC Name: 8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine
• InChI: InChI=1S/C10H12N2O2/c13-12(14)10-4-3-8-2-1-5-11-7-9(8)6-10/h3-4,6,11H,1-2,5,7H2
• InChI Key: SMAZDNVHMACXLU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CNC1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C10H12N2O2
• DSSTOX Substance ID: DTXSID40438883
• Molecular Weight: 192.21 g/mol
• CAS RN: 223915-75-1

Description

8-Nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrochloride is a compound with the CAS Number: 373385-03-6. It has a molecular weight of 228.68. The compound is usually in the form of a white solid.

Molecular Structure Analysis

The IUPAC name of the compound is 8-nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepine hydrochloride. The InChI code is 1S/C10H12N2O2.ClH/c13-12(14)10-4-3-8-2-1-5-11-7-9(8)6-10;/h3-4,6,11H,1-2,5,7H2;1H.

Physical And Chemical Properties Analysis

The compound is a white solid. It has a molecular weight of 228.68.

Scientific Research Applications

3. Synthesis of Seven-Membered Heterocyclic Systems

• Results: The synthesis of benzazepines are successfully carried out on the basis of one-pot reactions with the expansion of benzo-fused carbo- and heterocycles.

4. Design of Novel Anti-Cancer Agents

• Summary of Application: A series of novel 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole derivatives were designed by introducing an alkyl or aralkyl and a sulfonyl group, which are considered as the pharmacophores of some antitumor drugs.
• Methods of Application: The compounds were synthesized and their antiproliferative activity was evaluated against Hela, A549, HepG2, and MCF-7 cell lines using the MTT assay in vitro.
• Results: All compounds showed moderate to excellent antiproliferative activity with IC50 values between 0 μM and 100 μM against cancer cells.

5. Synthesis of Anti-Depressant Molecules

• Summary of Application: Depression is a major global health concern. The development of effective and specific anti-depressant drugs has significant importance. Compounds similar to “8-Nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepine” could potentially be used in the synthesis of novel anti-depressant molecules.
• Methods of Application: The specific methods of application would depend on the exact structure of the compound and the desired anti-depressant effect. This could involve various chemical reactions and processes.

6. Biological Potential of Indole Derivatives

• Summary of Application: Indole derivatives, which are structurally similar to “8-Nitro-2,3,4,5-tetrahydro-1H-benzo[c]azepine”, have been found to possess various biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more.
• Methods of Application: The methods of application would depend on the specific biological activity being targeted. This could involve various experimental procedures and techniques.

Safety And Hazards

The safety data sheet suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Citations

Aromatic allylation via diazotization: variation of the allylic moiety and a short route to a benzazepine derivative

F Ek, LG Wistrand, T Frejd - The Journal of Organic Chemistry, 2003 - ACS Publications

A continued study of the recently discovered diazotizative allylation (DiazAll) reaction of aniline derivatives is reported. Several allyl reagents, commonly used in radical allylation …

Number of citations: 31 pubs.acs.org